4-chloro-N,N-dimethylbutanamide
Cat. No. B1360136
CAS RN:
22813-58-7
M. Wt: 149.62 g/mol
InChI Key: FYVXMHXMWHEEHI-UHFFFAOYSA-N
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Overview
Description
4-chloro-N,N-dimethylbutanamide, also known as N,N-DIMETHYL-4-CHLOROBUTANAMIDE, is a chemical compound with the molecular formula C6H12ClNO . It has a molecular weight of 149.62 g/mol . The compound is a colorless to yellow liquid .
Physical And Chemical Properties Analysis
4-chloro-N,N-dimethylbutanamide has a density of 1.0±0.1 g/cm3, a boiling point of 221.4±23.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It has a molar refractivity of 38.4±0.3 cm3, a polar surface area of 20 Å2, and a molar volume of 143.3±3.0 cm3 .
Scientific Research Applications
- 4-chloro-N,N-dimethylbutanamide is a chemical compound with the molecular formula C6H12ClNO . Its molecular weight is 149.62 .
- It is available in a physical form that ranges from colorless to yellow liquid .
- This compound has been mentioned in the context of the synthesis of Sorafenib , a medication used to treat cancer .
properties
IUPAC Name |
4-chloro-N,N-dimethylbutanamide |
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InChI |
InChI=1S/C6H12ClNO/c1-8(2)6(9)4-3-5-7/h3-5H2,1-2H3 |
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InChI Key |
FYVXMHXMWHEEHI-UHFFFAOYSA-N |
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Canonical SMILES |
CN(C)C(=O)CCCCl |
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Molecular Formula |
C6H12ClNO |
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DSSTOX Substance ID |
DTXSID20177369 |
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| Record name | 4-Chloro-N,N-dimethylbutyramide | |
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Molecular Weight |
149.62 g/mol |
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Product Name |
4-chloro-N,N-dimethylbutanamide | |
CAS RN |
22813-58-7 |
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Synthesis routes and methods I
Procedure details
To a solution of 4-chloro-butyryl chloride (1.12 ml, 10.0 mmol) and dimethyl-amine hydrochloride (4.1 g, 50.0 mmol) in THF at 5° C. was added 2M NaOH (30 ml, 60.0 mmol) dropwise over 30 minutes while maintaining reaction temperature between 5-10° C. The reaction was stirred for additional 1.5 h and was concentrated, extracted with EtOAc (×2). The combined organic layer was washed with 1M HCl (×2), brine, dried over Na2SO4, and concentrated in vacuo to yield the title compound as colorless oil (1.5 g, ˜100%). The crude was used without further purification.
Synthesis routes and methods II
Procedure details
A solution of 50.0 g (1.11 mole) of dimethylamine in 100 ml of tetrahydrofuran was added dropwise to a solution of 28.2 (0.20 mole) of 4-chlorobutyryl chloride in 50 ml of tetrahydrofuran. The reaction mixture was stirred mechanically while the temperature was maintained between 5° C. and 15° C. throughout the addition. After the final addition, the solution was filtered to remove solid precipitates, and the filtrate concentrated under reduced pressure to yield 29.6 g (99%) of a yellow liquid. An analytical sample was prepared by filtering the liquid through a small bed of silica gel and eluting with ethyl acetate-hexane (1:1). The fractions containing the desired product were combined and concentrated under reduced pressure to give the title compound as a light-yellow liquid.
[Compound]
Name
28.2
Quantity
0.2 mol
Type
reactant
Reaction Step One
Name
Yield
99%
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